2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide

• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C13H15N3O2/c1-9-12(10(2)18-16-9)7-13(17)15-8-11-3-5-14-6-4-11/h3-6H,7-8H2,1-2H3,(H,15,17)
• InChI Key: IOJVDXXVGMEQNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=CC=NC=C2

Description

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide is a chemical compound with a complex structure that includes an oxazole ring and a pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide typically involves the reaction of 3,5-dimethyl-1,2-oxazole with pyridin-4-ylmethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome and may include specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in compounds with different functional groups.

Scientific Research Applications

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide include other oxazole and pyridine derivatives that share structural similarities.

Uniqueness

What sets this compound apart is its unique combination of functional groups and the resulting chemical properties. This uniqueness makes it a valuable compound for various research and industrial applications.